Cas no 1261891-98-8 (2-chloro-4-(2-fluoro-5-methoxyphenyl)benzoic Acid)

2-Chloro-4-(2-fluoro-5-methoxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring both chloro and fluoro substituents, along with a methoxy group on the phenyl ring. This compound is of interest in pharmaceutical and agrochemical research due to its structural complexity, which may influence biological activity. The presence of electron-withdrawing (chloro, fluoro) and electron-donating (methoxy) groups enhances its potential as an intermediate in synthesizing specialized active molecules. Its well-defined aromatic framework allows for precise modifications, making it valuable in medicinal chemistry for drug discovery and development. The compound's stability and reactivity profile support its utility in cross-coupling reactions and other synthetic applications.

2-chloro-4-(2-fluoro-5-methoxyphenyl)benzoic Acid structure

1261891-98-8 structure

Product Name:2-chloro-4-(2-fluoro-5-methoxyphenyl)benzoic Acid

CAS No:1261891-98-8

MF:C₁₄H₁₀ClFO₃

MW:280.678806781769

MDL:MFCD18320623

CID:1219159

PubChem ID:53226524

Update Time:2025-06-08

2-chloro-4-(2-fluoro-5-methoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-(2-fluoro-5-methoxyphenyl)benzoic Acid
- 2-Chloro-4-(2-fluoro-5-methoxyphenyl)benzoic acid, 95%
- MFCD18320623
- 1261891-98-8
- DTXSID00690142
- 3-Chloro-2'-fluoro-5'-methoxy[1,1'-biphenyl]-4-carboxylic acid
- MDL： MFCD18320623
- Inchi： 1S/C14H10ClFO3/c1-19-9-3-5-13(16)11(7-9)8-2-4-10(14(17)18)12(15)6-8/h2-7H,1H3,(H,17,18)
- InChI Key： LHEGVGUYEQEEBK-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C(=CC=C(C=1)OC)F

Computed Properties

Exact Mass: 280.0302500g/mol
Monoisotopic Mass: 280.0302500g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 46.5Å²

2-chloro-4-(2-fluoro-5-methoxyphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327809-5 g	2-Chloro-4-(2-fluoro-5-methoxyphenyl)benzoic acid, 95%; .	1261891-98-8	95%	5g	€1159.00	2023-04-26
abcr	AB327809-5g	2-Chloro-4-(2-fluoro-5-methoxyphenyl)benzoic acid, 95%; .	1261891-98-8	95%	5g	€1159.00	2025-04-21